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Compound of Interest

Compound Name: d-Alanyl-l-histidine

Cat. No.: B12844499

Get Quote

Executive Summary & Chemical Profile[1]
d-Alanyl-l-histidine (D-Ala-L-His) is a synthetic dipeptide isomer of the naturally occurring

carnosine (β-alanyl-L-histidine). While generally classified as non-hazardous under GHS

criteria, its structural similarity to bioactive peptides necessitates a Precautionary Disposal

Strategy.

Unlike common salts or buffers, peptide isomers can exhibit specific biological activities (e.g.,

resistance to enzymatic degradation compared to L-L isomers). Therefore, this guide mandates

that d-Alanyl-l-histidine be treated as chemical waste for incineration, rather than general

refuse or drain disposal.
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Property Specification

Chemical Name d-Alanyl-l-histidine

Synonyms D-Ala-L-His; Isomer of Carnosine

Molecular Formula C₉H₁₄N₄O₃

Molecular Weight 226.23 g/mol

Solubility
Highly soluble in water; sparingly soluble in

ethanol

CAS Number Refer to 3253-17-6 (General Alanylhistidine) [1]

RCRA Status
Not P-Listed or U-Listed; Non-Hazardous Waste

(unless mixed) [2]

Hazard Identification & Waste Segregation[4][5]
The "Bioactive Precaution" Principle
Although d-Alanyl-l-histidine is not a potent toxin, laboratory best practices dictate that

synthetic peptides with unknown long-term environmental impacts must not enter the municipal

water system.

Primary Hazard: Low. May cause mild irritation upon inhalation of powder.

Environmental Hazard: Low acute toxicity, but high biological oxygen demand (BOD) if

released in large quantities.

Stability: The D-amino acid component (D-Alanine) renders this peptide more resistant to

standard proteolytic degradation than its L-L counterparts, potentially increasing its

persistence in the environment.

Waste Stream Segregation Logic
To ensure complete destruction and regulatory compliance, segregate waste based on the

matrix (Solid vs. Liquid).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12844499/docs?utm_src=pdf-body#proper-disposal-procedures-for-d-alanyl-l-histidine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12844499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation: d-Alanyl-l-histidine

Physical State?

Solid Waste
(Powder, Contaminated Wipes)

Solid

Liquid Waste
(Stock Solutions, Media)

Liquid

Stream A: Dry Chemical Waste
(Incineration)

Contains Organic Solvents?
(>10% Methanol/Acetonitrile)

Stream B: Aqueous Chemical Waste
(Neutral pH)

No (Pure Aqueous)

Stream C: Solvent Waste
(Halogenated/Non-Halogenated)

Yes (HPLC Waste)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating d-Alanyl-l-histidine waste streams. Note the strict

prohibition of drain disposal.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired powder, weigh boats, contaminated gloves, and paper towels.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

"Dry Chemical Waste" bin lined with a clear polyethylene bag.
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Labeling: Affix a hazardous waste label.

Constituents: "d-Alanyl-l-histidine (Solid), Debris."

Hazard Checkbox: Check "Toxic" (as a precaution) or "Non-regulated" depending on

institutional policy, but always mark as "Destined for Incineration."

Sealing: Ensure the lid is screwed on tightly when not in use to prevent moisture absorption

(hygroscopic nature) or dust generation.

Disposal Path: Transfer to your facility’s chemical waste management team for high-

temperature incineration.

Protocol B: Aqueous Liquid Waste (Stock Solutions)
Applicability: Dissolved peptide in water, PBS, or cell culture media (without organic solvents).

Inactivation (Optional but Recommended):

If the peptide concentration is high (>10 mM) or if biological activity is a specific concern in

your assay, add household bleach (sodium hypochlorite) to a final concentration of 10%

(v/v).

Wait Time: Allow to sit for 30 minutes to oxidize the peptide bonds [3].

Collection: Pour into a carboy designated for "Aqueous Non-Halogenated Waste."

Do NOT mix with acidic waste if bleach was used (risk of chlorine gas evolution).

pH Adjustment: Ensure the final waste mixture is between pH 5 and 9.

Disposal Path: Chemical waste pickup. Do not pour down the lab sink, even if the peptide is

non-toxic, as this violates "Best Management Practices" for synthetic research chemicals [4].

Protocol C: HPLC/Solvent Waste
Applicability: Eluents containing Acetonitrile, Methanol, or TFA.

Segregation: Collect in "Organic Solvent Waste" carboys.
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Compatibility: d-Alanyl-l-histidine is stable in organic solvents; no risk of exothermic

reaction.

Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace Peptides").

Disposal Path: Fuel blending or incineration.

Emergency Procedures (Spills)
In the event of a powder spill, the primary risk is inhalation of dust.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is large (>10g), use a N95

dust mask.

Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.

Cleanup:

Sweep up the damp material carefully.

Clean the surface with water followed by 70% ethanol.

Place all cleanup materials into the Solid Waste (Protocol A) container.

Regulatory Compliance & Validation
This protocol aligns with the "Cradle-to-Grave" management system mandated by the EPA

under RCRA [2].[1]

RCRA Classification: d-Alanyl-l-histidine is not a listed hazardous waste (F, K, P, or U lists).

Determination: Under 40 CFR § 262.11, the generator must determine if the waste exhibits

hazardous characteristics. This peptide is:

Not Ignitable (Solid).[2]

Not Corrosive (pH neutral in solution).

Not Reactive.
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Not Toxic (per TCLP standards).

Institutional Override: Despite the non-hazardous regulatory status, most research

institutions mandate incineration for all synthesized chemical entities to prevent

environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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